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Compound of Interest

Compound Name: Morindone

Cat. No.: B1201549 Get Quote

For scientists and drug development professionals, understanding the distribution and

biological activity of specific phytochemicals across different plant species is crucial for targeted

research and development. This guide provides a comparative analysis of morindone, an

anthraquinone compound, across various species of the Morinda genus, with a focus on

Morinda citrifolia, Morinda tinctoria, Morinda officinalis, and Morinda coreia. This analysis is

based on available experimental data to facilitate objective comparisons.

Quantitative Analysis of Morindone Content
A direct quantitative comparison of morindone content across different Morinda species is

challenging due to a lack of comprehensive, standardized studies. However, existing research

provides valuable insights into the presence and yield of morindone in specific species.

The most detailed quantitative data is available for Morinda citrifolia. In one study, 15 mg of

morindone was isolated from 3.0 kg of the root, indicating its presence as a quantifiable

component.[1] While Morinda tinctoria is historically known for its use in producing red dye from

morindone, specific quantitative data on its concentration in the plant material is not readily

available in the reviewed literature. Conversely, extensive phytochemical analyses of Morinda

officinalis and Morinda coreia that quantify various anthraquinones do not report the presence

of morindone, suggesting it is either absent or a very minor constituent in these species.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b1201549?utm_src=pdf-interest
https://www.benchchem.com/product/b1201549?utm_src=pdf-body
https://www.benchchem.com/product/b1201549?utm_src=pdf-body
https://www.benchchem.com/product/b1201549?utm_src=pdf-body
https://www.benchchem.com/product/b1201549?utm_src=pdf-body
https://www.benchchem.com/product/b1201549?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC9275698/
https://www.benchchem.com/product/b1201549?utm_src=pdf-body
https://www.benchchem.com/product/b1201549?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1201549?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Species Plant Part Morindone Content Reference

Morinda citrifolia Root
15 mg isolated from

3.0 kg
[1]

Morinda tinctoria Root Bark, Heartwood

Presence confirmed,

used for dye

production

Morinda officinalis Root

Not detected in

quantitative analyses

of anthraquinones

Morinda coreia Root

Not detected in

phytochemical

investigations of

anthraquinones

Comparative Bioactivity of Morindone
The cytotoxic activity of morindone, primarily investigated using isolates from Morinda citrifolia,

has been evaluated against several cancer cell lines. The half-maximal inhibitory concentration

(IC₅₀) values provide a measure of its potency.

Morindone from M. citrifolia has demonstrated significant cytotoxicity against various colorectal

cancer cell lines. For instance, it exhibited an IC₅₀ value of 10.70 µM against HCT116 cells,

20.45 µM against LS174T cells, and 19.20 µM against HT29 cells.[1] It has also shown

inhibitory activity against gastric adenocarcinoma (SNU-1) and chronic myelogenous leukemia

(K562) cell lines.[2] The selectivity index (SI) for morindone against colorectal cancer cell lines

was found to be high, indicating a degree of selective toxicity towards cancer cells over normal

cells.[1]
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Cell Line Cancer Type IC₅₀ (µM) Reference

HCT116 Colorectal Carcinoma 10.70 ± 0.04 [1]

LS174T
Colorectal

Adenocarcinoma
20.45 ± 0.03 [1]

HT29
Colorectal

Adenocarcinoma
19.20 ± 0.05 [1]

SNU-1 Gastric Carcinoma
Good cytotoxicity

reported
[2]

K562
Chronic Myelogenous

Leukemia

Moderate cytotoxicity

reported
[2]

Experimental Protocols
Detailed experimental methodologies are essential for the replication and advancement of

research. The following protocols are based on studies conducted on Morinda citrifolia.

Extraction and Isolation of Morindone from Morinda
citrifolia Root
This protocol describes the maceration and chromatographic techniques used to isolate

morindone.

Plant Material Preparation: The root of Morinda citrifolia (3.0 kg) is collected, dried, and

ground into a fine powder.[1]

Maceration: The powdered root bark is subjected to maceration with different solvents to

obtain crude extracts. The yields from one study were as follows: methanol (60 g), ethyl

acetate (54 g), chloroform (38 g), and hexane (31 g).[1]

Chromatographic Separation: The crude extracts are then subjected to column

chromatography and preparative thin-layer chromatography to isolate individual compounds.

Isolation of Morindone: From the hexane extract, four anthraquinones, including morindone
(15 mg), were successfully isolated.[1]
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Extraction

Purification

M. citrifolia Root (3.0 kg)

Maceration
(Methanol, Ethyl Acetate, Chloroform, Hexane)

Crude Extracts
(Methanol, Ethyl Acetate, Chloroform, Hexane)

Column Chromatography

Preparative Thin-Layer Chromatography

Isolated Anthraquinones

Morindone (15 mg)
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Signaling Pathways Targeted by Morindone
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1201549#comparative-analysis-of-morindone-from-
different-morinda-species]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/product/b1201549#comparative-analysis-of-morindone-from-different-morinda-species
https://www.benchchem.com/product/b1201549#comparative-analysis-of-morindone-from-different-morinda-species
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1201549?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1201549?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

